Cas no 44463-62-9 (tetraamminepalladium(ii) bromide)

Tetraamminepalladium(II) bromide, with the chemical formula [Pd(NH₃)₄]Br₂, is a coordination compound of palladium in the +2 oxidation state. This pale-yellow crystalline solid is valued for its high solubility in water and stability under standard conditions, making it a reliable precursor in palladium-catalyzed reactions. Its well-defined coordination geometry and consistent reactivity are advantageous for applications in homogeneous catalysis, electroless plating, and materials synthesis. The compound’s ammonia ligands facilitate controlled ligand exchange, enabling precise modifications in catalytic systems. It is commonly used in organic synthesis, particularly for cross-coupling reactions, due to its efficient palladium release and compatibility with diverse reaction conditions.
tetraamminepalladium(ii) bromide structure
44463-62-9 structure
Product Name:tetraamminepalladium(ii) bromide
CAS No:44463-62-9
MF:Br2H12N4Pd
MW:334.350075721741
MDL:MFCD00797352
CID:89536
PubChem ID:24871742
Update Time:2025-10-29

tetraamminepalladium(ii) bromide Chemical and Physical Properties

Names and Identifiers

    • tetraamminepalladium(ii) bromide
    • azane,dibromopalladium
    • Dibromopalladium--ammonia (1/4)
    • Tetraamminepalladium(II) bromide, 99.99% trace metals basis
    • DTXSID60583829
    • 44463-62-9
    • palladium(II) bromide tetraamine
    • MDL: MFCD00797352
    • Inchi: 1S/2BrH.4H3N.Pd/h2*1H;4*1H3;/q;;;;;;+2/p-2
    • InChI Key: BLPSMPASLSGGOC-UHFFFAOYSA-L
    • SMILES: [Pd](Br)Br.N.N.N.N

Computed Properties

  • Exact Mass: 331.84600
  • Monoisotopic Mass: 331.84635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 4Ų

Experimental Properties

  • Color/Form: powder
  • Melting Point: >150 °C (dec.) (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 12.96000
  • LogP: 2.98680
  • Solubility: Slightly soluble

tetraamminepalladium(ii) bromide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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Additional information on tetraamminepalladium(ii) bromide

Tetraamminepalladium(II) Bromide: A Comprehensive Overview

Tetraamminepalladium(II) bromide, also known by its CAS number 44463-62-9, is a coordination compound with significant applications in various fields of chemistry. This compound consists of a palladium(II) ion coordinated to four ammonia molecules and two bromide ions. The tetraamminepalladium(II) complex is highly stable due to the strong field ligands, making it a valuable material in catalysis, electronics, and analytical chemistry.

The synthesis of tetraamminepalladium(II) bromide typically involves the reaction of palladium salts with ammonia in the presence of bromide ions. This process can be optimized to achieve high purity, which is crucial for its use in sensitive applications. Recent studies have explored the use of green chemistry methods to synthesize this compound, reducing environmental impact while maintaining its high-quality properties.

One of the most notable applications of tetraamminepalladium(II) bromide is in catalytic processes. The compound acts as a precursor for palladium catalysts, which are widely used in hydrogenation reactions and other industrial processes. For instance, researchers have reported enhanced catalytic activity when tetraamminepalladium(II) complexes are used as precursors for nanoparticles, thanks to their controlled size and shape.

In the field of electronics, tetraamminepalladium(II) bromide plays a critical role in the fabrication of thin films and conductive materials. Its ability to form stable complexes makes it ideal for use in electroplating and surface modification techniques. Recent advancements have focused on improving the conductivity and stability of these films, particularly for applications in flexible electronics and wearable devices.

The analytical chemistry sector has also benefited from the properties of tetraamminepalladium(II) bromide. The compound is used as a reagent in various spectrometric techniques, including X-ray fluorescence spectroscopy (XRF). Its high sensitivity and selectivity make it a valuable tool for trace metal analysis in environmental and biomedical samples.

Recent research has delved into the potential of tetraamminepalladium(II) complexes in drug delivery systems. By functionalizing these complexes with biocompatible ligands, scientists aim to develop targeted drug delivery mechanisms with reduced side effects. This emerging application highlights the versatility of tetraamminepalladium(II) bromide beyond traditional chemical uses.

In terms of environmental considerations, studies have examined the biodegradation and toxicity of tetraamminepalladium(II) bromide. While palladium itself is not inherently toxic at low concentrations, improper disposal can lead to accumulation in ecosystems. Researchers are exploring sustainable methods for recycling and reusing this compound to minimize its environmental footprint.

The demand for tetraamminepalladium(II) bromide continues to grow due to its diverse applications across multiple industries. As technology advances, new uses for this compound are likely to emerge, particularly in areas such as nanotechnology and renewable energy. Its role as a versatile precursor material positions it as a key component in future innovations.

In conclusion, tetraamminepalladium(II) bromide (CAS 44463-62-9) is a multifaceted compound with significant contributions to modern chemistry. Its stability, versatility, and wide range of applications make it an essential material for researchers and industries alike. As ongoing research uncovers new possibilities, the importance of this compound will only continue to grow.

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